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Compound of Interest

Compound Name: CAA-0225

Cat. No.: B10774671

Get Quote

The following document provides comprehensive guidance on the safe and compliant disposal

of CAA-0225. Based on the Safety Data Sheet (SDS) for the related Quantum-Si product

"CAA," the primary hazardous component is 2-chloroacetamide.[1] This guide is intended for

researchers, scientists, and drug development professionals to ensure that disposal

procedures minimize risk and adhere to environmental regulations.

Immediate Safety and Handling
Before beginning any disposal-related activities, it is imperative to handle CAA-0225 in a

controlled environment, preferably within a chemical fume hood, to minimize inhalation

exposure.[1] All personnel must be equipped with the appropriate Personal Protective

Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.

Body Protection: A lab coat or other protective clothing.

Quantitative Data Summary
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The following table summarizes the key hazard information for 2-chloroacetamide, the active

component of CAA-0225. This data is essential for risk assessment and proper waste

categorization.

Parameter Value Reference

UN Number 2811 [1]

UN Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (2-chloroacetamide)
[1]

Transport Hazard Class 6.1 (Toxic substances) [1]

Packing Group
III (Substance presenting low

danger)
[1]

GHS Hazard Statements

H301: Toxic if swallowedH317:

May cause an allergic skin

reactionH361: Suspected of

damaging fertility or the unborn

childH402: Harmful to aquatic

life

[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant

[2][3]

Experimental Protocols: Step-by-Step Disposal
Procedure
Adherence to a strict procedural protocol is critical for the safe disposal of CAA-0225. The

following steps provide a clear methodology for managing this chemical waste.

Step 1: Waste Identification and Segregation
Categorization: Treat all waste containing CAA-0225 as hazardous waste. This includes the

primary substance, contaminated materials, and empty containers.[1]
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Segregation: Do not mix CAA-0225 waste with other laboratory waste streams.[1] It must be

kept separate to ensure proper handling and final disposal.

Containment: Store the waste in its original container if possible. If not, use a clearly labeled,

compatible, and tightly sealed waste container.[1][4] The label should read "Hazardous

Waste" and identify the contents as "CAA-0225 (contains 2-chloroacetamide)."

Step 2: Spill Management
In the event of a spill, immediate and appropriate action is required to contain the material and

protect laboratory personnel.

Evacuate: Clear the immediate area of all personnel to prevent exposure.[1]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[4]

Containment: Use an absorbent material such as sand, diatomite, or universal binders to

contain the spill.[1] Avoid creating dust during cleanup.[2][4]

Cleanup: Carefully sweep or scoop the absorbed material and place it into a designated

hazardous waste container.[2] Clean the spill area with soap and water, and collect all

cleaning materials as hazardous waste.[1]

Step 3: Container Management
Empty containers that held CAA-0225 must be treated as hazardous waste as they retain

residual chemicals.

Do Not Rinse: Do not rinse empty containers and pour the rinsate down the drain.[1]

Seal and Label: Securely seal the empty, unrinsed container.[1] Ensure it is properly labeled

as hazardous waste.

Disposal: Dispose of the container through the same hazardous waste stream as the

chemical itself.[2]

Step 4: Final Disposal
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The final disposal of CAA-0225 waste must be conducted by a licensed and certified

hazardous waste disposal company.

Engage a Professional Service: Contact your institution's Environmental Health and Safety

(EHS) office to arrange for pickup by a licensed hazardous waste contractor.[2]

Provide Documentation: Furnish the disposal company with a complete and accurate

description of the waste, including the Safety Data Sheet (SDS) if available.

Recommended Disposal Method: The standard and recommended method for final disposal

is incineration in a chemical incinerator equipped with an afterburner and scrubber to

neutralize harmful combustion byproducts.[2]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of CAA-0225, from

initial handling to final disposition.
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Start: CAA-0225 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Keep separate from other waste streams)

Step 3: Containerize and Label
(Use sealed, compatible container labeled 'Hazardous Waste')

Spill Occurred?

Follow Spill Management Protocol
(Evacuate, Contain, Clean, Collect as Hazardous Waste)

Yes

Step 4: Store in Designated Area
(Secure, well-ventilated location)

No

Step 5: Arrange for Professional Disposal
(Contact EHS or licensed waste contractor)

End: Waste Transferred to
Licensed Disposal Facility (Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of CAA-0225.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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